![molecular formula C22H22ClN7O2 B3012464 2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylamino)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide CAS No. 1188305-38-5](/img/structure/B3012464.png)
2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylamino)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide
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Description
2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylamino)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C22H22ClN7O2 and its molecular weight is 451.92. The purity is usually 95%.
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Scientific Research Applications
Potential Antipsychotic Properties
A study explored compounds structurally related to 2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylamino)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide for their potential antipsychotic properties. It was found that certain analogues of these compounds, which did not bind to D2 dopamine receptors, showed antipsychotic-like effects in behavioral animal tests (Wise et al., 1987).
Synthesis and Structural Characterization
The synthesis and structural characterization of related compounds have been a topic of interest. For example, a study conducted in 2013 discussed the synthesis of a compound structurally similar to the one , emphasizing the methods and spectral data used in its characterization (Nayak et al., 2013).
Coordination Complexes and Antioxidant Activity
In 2019, research on pyrazole-acetamide derivatives, closely related to the compound , focused on their use in synthesizing coordination complexes with metals and evaluating their antioxidant activities. These studies provide insights into the potential applications of these compounds in biochemical and pharmaceutical contexts (Chkirate et al., 2019).
Biological Activities of Derivatives
Research has also been conducted on various derivatives of the compound, exploring their potential biological activities. These activities include antimicrobial, anticancer, and anti-inflammatory properties. The structural modifications of these derivatives significantly influence their biological effectiveness and potential therapeutic applications (Hafez et al., 2016).
properties
IUPAC Name |
2-[5-amino-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylamino)pyrazol-1-yl]-N-(3-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN7O2/c1-3-13-5-4-6-16(11-13)26-17(31)12-30-19(24)18(21(25-2)28-30)22-27-20(29-32-22)14-7-9-15(23)10-8-14/h4-11H,3,12,24H2,1-2H3,(H,25,28)(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INKGSKABOMNYAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CN2C(=C(C(=N2)NC)C3=NC(=NO3)C4=CC=C(C=C4)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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